Cas no 2227841-79-2 (tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227841-79-2
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 6206898
• PubChem ID: 165688935
• Update Time: 2025-11-03

tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate
• EN300-1891189
• tert-butyl N-{4-fluoro-2-[(2R)-2-hydroxypropyl]phenyl}carbamate
• 2227841-79-2

• Inchi： 1S/C14H20FNO3/c1-9(17)7-10-8-11(15)5-6-12(10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m1/s1
• InChI Key： HUQGTNXHFDJSHZ-SECBINFHSA-N
• SMILES： FC1C=CC(=C(C=1)C[C@@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.14272166g/mol
• Monoisotopic Mass: 269.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate

Introduction to tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227841-79-2)

tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate, identified by the chemical registration number CAS No. 2227841-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including the presence of a fluoro-substituted phenyl ring and a (2R)-configured hydroxypropyl side chain, contribute to its unique chemical properties and potential biological activities.

The fluoro-substituent at the para position of the phenyl ring is a critical structural element that enhances the metabolic stability and binding affinity of the compound. Fluorine atoms are known to modulate electronic and steric properties, making them invaluable in drug design for improving pharmacokinetic profiles. In contrast, the (2R)-hydroxypropyl group introduces chirality to the molecule, which is essential for achieving enantioselective pharmacological effects. This stereochemical specificity has been increasingly explored in recent years, as it allows for the development of more targeted and effective therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of such structural motifs. Studies have demonstrated that the combination of a fluoro-substituted aromatic core and a chiral side chain can lead to enhanced interactions with biological targets, such as enzymes and receptors. These interactions are often critical for determining the efficacy and selectivity of a drug candidate. For instance, computational simulations have shown that the fluoro-substituent can improve binding affinity by modulating hydrogen bonding networks, while the (2R)-hydroxypropyl group can enhance hydrophobic interactions with specific residues in the target protein.

The synthesis of tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. The introduction of the fluoro-substituent typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the installation of the (2R)-configured hydroxypropyl group necessitates chiral auxiliaries or catalysts to ensure high enantiomeric purity. These synthetic challenges underscore the complexity and sophistication involved in developing advanced pharmaceutical intermediates like this compound.

In terms of biological activity, preliminary studies on derivatives of this class suggest potential applications in various therapeutic areas. The carbamate moiety is known to exhibit inhibitory effects on certain enzymes, making it a valuable scaffold for developing drugs targeting metabolic pathways. Additionally, the presence of both a fluoro-substituent and a chiral center may confer additional therapeutic benefits, such as improved solubility or reduced toxicity. While specific pharmacological data on tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate is limited at this time, its structural features align well with current trends in drug discovery.

The role of intermediates like this compound in medicinal chemistry cannot be overstated. They serve as building blocks for more complex molecules, enabling chemists to explore diverse chemical space efficiently. The increasing reliance on high-throughput screening and structure-based drug design has further emphasized the need for high-quality intermediates with well-defined properties. As such, compounds like tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate are likely to remain relevant in future drug development efforts.

From an industrial perspective, optimizing synthetic routes for such compounds is crucial for ensuring scalability and cost-effectiveness. Recent innovations in green chemistry have encouraged researchers to develop more sustainable methodologies for producing pharmaceutical intermediates. Techniques such as catalytic fluorination and asymmetric synthesis are being increasingly adopted to minimize waste and improve yields. These advancements not only benefit environmental considerations but also enhance economic feasibility, making it more feasible to explore complex molecular architectures.

The impact of these structural features on drug-like properties has been extensively studied through both experimental and theoretical approaches. For example, quantum mechanical calculations have been used to predict how variations in substituents affect electronic distributions across the molecule. Such insights are invaluable for guiding medicinal chemists in optimizing potency while minimizing off-target effects. Additionally, kinetic studies have revealed how steric hindrance imposed by functional groups influences reaction rates during synthesis.

In conclusion,tert-butyl N-{4-fluoro-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227841-79-2) represents an intriguing example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of a fluoro-substituted phenyl ring, a chiral hydroxypropyl side chain,and a carbamate functional group positions it as a promising intermediate for future drug discovery initiatives within pharmaceutical research communities worldwide.